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Abstract

Erbium-166 (1°°Er), a stable isotope of erbium with a natural abundance of approximately
33.503%, is a material of increasing interest in various scientific and medical fields.[1][2] The
production of enriched Erbium-166 oxide (1¢°Er20s3) is crucial for applications requiring isotopic
purity to enhance performance and minimize undesirable side effects from other isotopes. This
technical guide provides an in-depth overview of the principal methods for the enrichment of
Erbium-166, focusing on Atomic Vapor Laser Isotope Separation (AVLIS) and Electromagnetic
Isotope Separation (EMIS). While gas centrifugation is a common enrichment method for some
elements, its application to erbium is challenging due to the high boiling point of its volatile
compounds.[3] This guide details the experimental protocols for AVLIS and EMIS, presents
guantitative data in tabular format, and includes visualizations of the process workflows.

Introduction to Erbium-166

Erbium is a lanthanide series element with six stable isotopes. Erbium-166 is the most
abundant of these.[2] The physical properties of the stable erbium isotopes are summarized in
the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b083472?utm_src=pdf-interest
https://www.benchchem.com/product/b083472?utm_src=pdf-body
https://www.chemlin.org/isotope/erbium-166
https://en.wikipedia.org/wiki/Isotopes_of_erbium
https://www.benchchem.com/product/b083472?utm_src=pdf-body
https://www.benchchem.com/product/b083472?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11950215/
https://www.benchchem.com/product/b083472?utm_src=pdf-body
https://www.benchchem.com/product/b083472?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isotopes_of_erbium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Natural Abundance (%)[1]

Isotope 4151 Atomic Mass (u)[1][5]
162E 0.139 161.92879
164y 1.601 163.92921
166y 33.503 165.93030
167y 22.869 166.93205
168y 26.978 167.93238
170Ey 14.910 169.93547

Table 1: Natural Abundance and Atomic Mass of Stable Erbium Isotopes

The enrichment of Erbium-166 involves the separation of this specific isotope from the other
naturally occurring isotopes. The resulting enriched erbium is then typically converted to its
oxide form, Er20s3, a stable compound suitable for various applications.

Production Methods for Enriched Erbium-166

The primary methods for enriching Erbium-166 are Atomic Vapor Laser Isotope Separation
(AVLIS) and Electromagnetic Isotope Separation (EMIS).

Atomic Vapor Laser Isotope Separation (AVLIS)

The AVLIS method utilizes the subtle differences in the electron energy levels of isotopes,
known as isotope shifts. By precisely tuning lasers to specific wavelengths, it is possible to
selectively excite and ionize atoms of a desired isotope, which can then be separated using an
electric field.[6][7]

» Vaporization: A sample of natural erbium metal is heated in a vacuum chamber to create a
vapor of atomic erbium.

o Laser Excitation and lonization: The erbium vapor is irradiated with a series of precisely
tuned laser beams. For erbium, a multi-step photoionization process is employed. While
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specific pathways are often optimized for a particular isotope, a generalizable three-step
process for erbium isotopes involves:

o Step 1: Alaser excites the 1°Er atoms from their ground state to a specific excited state.

o Step 2: A second laser further excites the already excited 1%°Er atoms to a higher energy
level.

o Step 3: Athird laser provides the final energy needed to ionize the excited 1°°Er atoms,
leaving other isotopes in a neutral state.

 lon Extraction: The positively charged 1°Er ions are then deflected by an electrostatic field
and collected on a charged plate.

e Collection and Conversion: The collected enriched Erbium-166 metal is then harvested and
can be converted to Erbium-166 oxide through controlled oxidation.

AVLIS Process

------------ lonized 155Er+ Extraction Enriched 56Er Collector

Excited 1°°Er

Erbium Vapor

Other Neutral
(Natural Isotopes)

Erbium Isotopes
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AVLIS process for Erbium-166 enrichment.

Electromagnetic Isotope Separation (EMIS)

EMIS, also known as mass spectrometry on a large scale, separates isotopes based on their
mass-to-charge ratio. This method was historically used for uranium enrichment and has been
adapted for a wide range of isotopes.

e lon Source: A suitable erbium compound, often a halide, is vaporized and ionized in an ion
source. This creates a beam of positively charged ions of all erbium isotopes.

o Acceleration: The ion beam is accelerated by a high voltage, giving all ions approximately
the same kinetic energy.

o Magnetic Deflection: The accelerated ion beam then passes through a strong magnetic field,
which is perpendicular to the direction of ion motion. The magnetic field bends the path of the
ions into a circular trajectory. The radius of this trajectory is dependent on the mass-to-
charge ratio of the ion.

 Isotope Separation: Since %°Er ions have a different mass than the other erbium isotopes,
their path will have a unique radius of curvature.

o Collection: Collectors, or "pockets," are precisely positioned to intercept the beams of the
different isotopes. The collector for 1°¢Er will be placed at the specific focal point for ions of
that mass.

 Purification and Conversion: The collected enriched Erbium-166 is then chemically purified
and converted to the oxide form. To enhance the efficiency and selectivity of the EMIS
process, it can be combined with resonance laser ionization in the ion source.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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